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Compound of Interest

Compound Name: (+)-Isolariciresinol 9'-O-glucoside

Cat. No.: B200971

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Isolariciresinol 9'-O-glucoside is a lignan glycoside, a class of naturally occurring
polyphenols found in various plant species. This technical guide provides a comprehensive
overview of its chemical and physical properties, isolation from natural sources, and a summary
of the current, albeit limited, understanding of its biological activities. While research on this
specific compound is not extensive, this document collates available data to serve as a
foundational resource for researchers and professionals in drug development and natural
product chemistry.

Chemical and Physical Properties

(+)-Isolariciresinol 9'-O-glucoside is a white, solid compound.[1] Its chemical structure
consists of an isolariciresinol aglycone linked to a glucose moiety at the 9'-hydroxyl group.
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Property Value Source

CAS Number 63358-12-3 [11[2][3]

Molecular Formula C26H34011 [11[2][3]

Molecular Weight 522.54 g/mol [2][3]
2-[[(1S,2R,3R)-1,2,3,4-
tetrahydro-7-hydroxy-1-(4-
hydroxy-3-methoxyphenyl)-3-

IUPAC Name (hydroxymethyl)-6-methoxy-2-
naphthalenyllmethoxy]-6-
(hydroxymethyl)oxane-3,4,5-
triol

Melting Point 135-138 °C [1]

Appearance Solid [1]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [4]

Acetate, DMSO, Acetone.

Natural Occurrence and Isolation

(+)-Isolariciresinol 9'-O-glucoside has been isolated from several plant species, including

Oplopanax horridus, Myrsine seguinii, and Averrhoa carambola.[3][4][5]

Experimental Protocol: Isolation from Oplopanax

horridus

An established method for the isolation of (+)-Isolariciresinol 9'-O-glucoside from the roots

and bark of Oplopanax horridus involves a multi-step chromatographic process.[4]

Workflow for Isolation from Oplopanax horridus
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Caption: Isolation workflow for (+)-Isolariciresinol 9'-O-glucoside.
Methodology:

o Extraction: The dried and powdered roots and bark of Oplopanax horridus are extracted with
ethanol.

o Fractionation: The resulting ethanol extract is then fractionated with n-butanol.

» Chromatographic Purification: The n-butanol fraction is subjected to a series of
chromatographic separations to isolate the target compound. This typically includes:

[e]

Silica gel column chromatography.

o

Reverse phase silica gel column chromatography.

[¢]

Sephadex LH-20 column chromatography.

[¢]

Preparative High-Performance Liquid Chromatography (HPLC).[4]

The structure of the isolated compound is confirmed by physicochemical properties and
spectral data analysis.[4]

Chemical Synthesis

Currently, there is no specific, detailed protocol for the chemical synthesis of (+)-
Isolariciresinol 9'-O-glucoside available in the public domain. General synthetic strategies for
lignans often involve the oxidative coupling of two phenylpropanoid units. The subsequent
glycosylation at the 9'-hydroxyl group would be a key step in the total synthesis of this
molecule.
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Biological Activity and Mechanism of Action

The biological activities of (+)-Isolariciresinol 9'-O-glucoside have not been extensively
studied. However, based on the known activities of related lignan glycosides, it is hypothesized
to possess antioxidant and anti-inflammatory properties.

Antioxidant Activity

While direct quantitative data for (+)-Isolariciresinol 9'-O-glucoside is lacking, a structurally
related isomer, (+)-Isolariciresinol 3a-O-f3-D-glucoside, has been reported to exhibit DPPH
radical scavenging activity with an 1Cso value of 16.5 £ 1.2 uM.[6] This suggests that (+)-
Isolariciresinol 9'-O-glucoside may also possess antioxidant potential.

Hypothesized Antioxidant Mechanism
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Caption: Potential antioxidant mechanism of action.

Anti-inflammatory Activity

There is currently no direct evidence or quantitative data (e.g., ICso values) for the anti-
inflammatory activity of (+)-Isolariciresinol 9'-O-glucoside. However, studies on other lignans
isolated from Alnus japonica have shown significant inhibitory activity against nitric oxide (NO)
production in LPS-stimulated RAW 264.7 macrophage cells, with ICso values as low as 3.7 and
7.4 uM for some derivatives. This suggests that lignan glycosides as a class have the potential
for anti-inflammatory effects, which warrants further investigation for (+)-Isolariciresinol 9'-O-
glucoside.

Anticancer Activity

No studies have been identified that specifically evaluate the anticancer activity of (+)-
Isolariciresinol 9'-O-glucoside.

Signaling Pathways

There is no information available in the current literature regarding the specific signaling
pathways modulated by (+)-Isolariciresinol 9'-O-glucoside.

Future Research Directions

The limited data available on (+)-Isolariciresinol 9'-O-glucoside highlights several key areas
for future research:

o Chemical Synthesis: Development of a stereoselective total synthesis would be crucial for
producing sufficient quantities for comprehensive biological evaluation and for creating
analogues for structure-activity relationship (SAR) studies.

» Biological Evaluation: In-depth investigation of its antioxidant, anti-inflammatory, and
anticancer activities is warranted. This should include a battery of in vitro assays to
determine ICso values and to elucidate its mechanism of action.

e Mechanism of Action Studies: Research should focus on identifying the specific cellular
targets and signaling pathways modulated by this compound. This could involve techniques
such as transcriptomics, proteomics, and specific kinase assays.
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e Pharmacokinetic and Pharmacodynamic Studies: In vivo studies are necessary to
understand the absorption, distribution, metabolism, and excretion (ADME) profile of the
compound, as well as its efficacy and safety in animal models.

Conclusion

(+)-Isolariciresinol 9'-O-glucoside is a naturally occurring lignan glycoside with potential for
further investigation as a bioactive compound. This technical guide has summarized the
available information on its chemical properties and isolation. However, the lack of data on its
chemical synthesis, biological activities, and mechanism of action underscores the need for
more extensive research to fully understand its therapeutic potential. This document serves as
a starting point for researchers and drug development professionals interested in exploring this
and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Structure, properties and obtention routes of flaxseed lignan secoisolariciresinol, a review |
Université de Liege [popups.uliege.be]

e 2. Lignans - PMC [pmc.ncbi.nim.nih.gov]

o 3. file.medchemexpress.com [file.medchemexpress.com]
e 4. medchemexpress.com [medchemexpress.com]

o 5. researchgate.net [researchgate.net]

e 6. Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and
Inflammation: Chemical Synthesis Approaches and Biological Activities - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: (+)-Isolariciresinol 9'-O-
glucoside (CAS: 63358-12-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b20097 1#isolariciresinol-9-o-glucoside-cas-number-
63358-12-3]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b200971?utm_src=pdf-body
https://www.benchchem.com/product/b200971?utm_src=pdf-custom-synthesis
https://popups.uliege.be/1780-4507/index.php?id=8466
https://popups.uliege.be/1780-4507/index.php?id=8466
https://pmc.ncbi.nlm.nih.gov/articles/PMC6479724/
http://file.medchemexpress.com/batch_PDF/HY-N0951/plus-Isolariciresinol-9-O-glucoside-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/plus-isolariciresinol-9-o-glucoside.html
https://www.researchgate.net/publication/225564164_Lignan_glycosides_and_flavonoids_from_Saraca_asocawith_antioxidant_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9181380/
https://www.benchchem.com/product/b200971#isolariciresinol-9-o-glucoside-cas-number-63358-12-3
https://www.benchchem.com/product/b200971#isolariciresinol-9-o-glucoside-cas-number-63358-12-3
https://www.benchchem.com/product/b200971#isolariciresinol-9-o-glucoside-cas-number-63358-12-3
https://www.benchchem.com/product/b200971#isolariciresinol-9-o-glucoside-cas-number-63358-12-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b200971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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